11beta-Hydroxyetiocholanolone

Description

11beta-Hydroxyetiocholanolone is a metabolite of cortisol, a stress hormone, and an end product of androgen metabolism . It belongs to the 11-oxyandrogen family, which includes adrenal-derived C19 steroids . This metabolite is significant in adrenal steroidogenesis research, serving as a key marker for studying steroid metabolism and enzyme pathways involved in steroid degradation . Its levels can indicate how well the body manages stress and provide insights into hormonal activity, particularly related to androgen and cortisol metabolism .

As a 3-hydroxy steroid, 11beta-Hydroxyetiocholanolone plays a crucial role in understanding hormonal regulation, homeostasis, and potential roles in immune modulation . It is also instrumental in studying stress response and physiological adaptation to environmental and physiological changes . Abnormal levels of this metabolite can indicate hormonal imbalances, affecting mood, energy, and reproductive health . Elevated levels may suggest increased androgenic activity or increased cortisol production, potentially linked to stress or stress-related conditions, while low levels can be associated with androgen deficiency .

A similar compound, 11beta-Hydroxy Etiocholanolone-d4, is an isotopically labelled internal standard used in research . Another related compound is 11beta-hydroxy-androsterone, a stereoisomer of 11beta-Hydroxyetiocholanolone .

• CAS No.: 739-26-4
• Product Name: 11beta-Hydroxyetiocholanolone
• Molecular Formula: C19H30O3
• Molecular Weight: 306.4 g/mol
• IUPAC Name: (3R,5R,8S,9S,10S,11S,13S,14S)-3,11-dihydroxy-10,13-dimethyl-1,2,3,4,5,6,7,8,9,11,12,14,15,16-tetradecahydrocyclopenta[a]phenanthren-17-one
• Standard InChI: InChI=1S/C19H30O3/c1-18-8-7-12(20)9-11(18)3-4-13-14-5-6-16(22)19(14,2)10-15(21)17(13)18/h11-15,17,20-21H,3-10H2,1-2H3/t11-,12-,13+,14+,15+,17-,18+,19+/m1/s1
• Standard InChIKey: PIXFHVWJOVNKQK-DLAZEALESA-N
• SMILES: CC12CCC(CC1CCC3C2C(CC4(C3CCC4=O)C)O)O
• Canonical SMILES: CC12CCC(CC1CCC3C2C(CC4(C3CCC4=O)C)O)O
• Purity: > 95%
• Synonyms: 11 beta-hydroxyandrosterone; 11 beta-hydroxyandrosterone, (3alpha,5alpha)-isomer; 11 beta-hydroxyandrosterone, (3alpha,5alpha,11alpha)-isomer; 11 beta-hydroxyandrosterone, (3alpha,5beta)-isomer; 11 beta-hydroxyandrosterone, (3alpha,5beta,11alpha)-isomer; 11 beta-hydroxyandrosterone, (3alpha,5beta,11beta)-isomer; 11 beta-hydroxyandrosterone, (3beta,5alpha,11beta)-isomer; 11 beta-hydroxyandrosterone, (3beta,5beta,11beta)-isomer; 11 beta-hydroxyetiocholanolone; 11-hydroxyetiocholanolone; 3alpha,11beta-dihydroxy-5beta-androstan-17-one
• PubChem Compound: 101849
• Last Modified: Apr 15 2024